Cas no 97372-54-8 (Cyclopropanecarbonylchloride, 3-(2-chloro-1-propenyl)-2,2-dimethyl-, [1R-[1a,3a(E)]]- (9CI))

Cyclopropanecarbonylchloride, 3-(2-chloro-1-propenyl)-2,2-dimethyl-, [1R-[1a,3a(E)]]- (9CI) structure
97372-54-8 structure
Product Name:Cyclopropanecarbonylchloride, 3-(2-chloro-1-propenyl)-2,2-dimethyl-, [1R-[1a,3a(E)]]- (9CI)
CAS No:97372-54-8
MF:C9H12Cl2O
MW:207.096981048584
CID:801037
PubChem ID:45081922
Update Time:2025-04-19

Cyclopropanecarbonylchloride, 3-(2-chloro-1-propenyl)-2,2-dimethyl-, [1R-[1a,3a(E)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarbonylchloride, 3-(2-chloro-1-propenyl)-2,2-dimethyl-, [1R-[1a,3a(E)]]- (9CI)
    • Cyclopropanecarbonyl chloride, 3-(2-chloro-1-propenyl)-2,2-dimethyl-, [1R-[1alpha,3alpha(E)]]- (9CI)
    • DTXSID50664954
    • SCHEMBL3885619
    • 97372-54-8
    • (1R,3S)-3-[(1E)-2-Chloroprop-1-en-1-yl]-2,2-dimethylcyclopropane-1-carbonyl chloride
    • Inchi: 1S/C9H12Cl2O/c1-5(10)4-6-7(8(11)12)9(6,2)3/h4,6-7H,1-3H3/b5-4+/t6-,7-/m0/s1
    • InChI Key: GBWJUPAAJWWYLI-UGLWGPHMSA-N
    • SMILES: ClC([C@@H]1[C@H](/C=C(\C)/Cl)C1(C)C)=O

Computed Properties

  • Exact Mass: 206.0265204g/mol
  • Monoisotopic Mass: 206.0265204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų
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